DHNA

• Molecular Formula: C11H7O4-
• Molecular Weight: 203.17 g/mol
• InChI: InChI=1S/C11H8O4/c12-9-5-8(11(14)15)10(13)7-4-2-1-3-6(7)9/h1-5,12-13H,(H,14,15)/p-1
• InChIKey: VOJUXHHACRXLTD-UHFFFAOYSA-M

DHNA: Multi-Target Microbial Metabolite Profile

1,4-Dihydroxy-2-naphthoic acid (DHNA) is a bacterially derived naphthoquinone metabolite that functions as a bifidogenic growth stimulator (BGS), an aryl hydrocarbon receptor (AhR) agonist, and a key biosynthetic intermediate in the menaquinone (vitamin K2) pathway [1][2]. Originally isolated from the culture broth of Propionibacterium freudenreichii ET-3 at concentrations of approximately 10 mg/L, DHNA is now recognized as the predominant BGS compound (>70% of total BGS activity) produced by propionic acid bacteria, and is commercially available in Japan as a prebiotic supplement ingredient without severe adverse effects [3][4][5].

• [1] Cheng Y, Jin UH, Davidson LA, Chapkin RS, Jayaraman A, Tamamis P, Orr A, Allred C, Denison MS, Soshilov A, Weaver E, Safe S. Microbial-Derived 1,4-Dihydroxy-2-naphthoic Acid and Related Compounds as Aryl Hydrocarbon Receptor Agonists/Antagonists: Structure-Activity Relationships and Receptor Modeling. Toxicol Sci. 2017;155(2):458-473. doi:10.1093/toxsci/kfw230 View Source
• [2] Isawa K, Hojo K, Yoda N, Kamiyama T, Makino S, Saito M, Sugano H, Mizoguchi C, Kurama S, Shibasaki M, Endo N, Sato Y. Isolation and identification of a new bifidogenic growth stimulator produced by Propionibacterium freudenreichii ET-3. Biosci Biotechnol Biochem. 2002;66(3):679-681. doi:10.1271/bbb.66.679 View Source
• [3] Kouya T, Tobita K, Horiuchi M, Nakayama E, Deguchi H, Tanaka T, Taniguchi M. Production of extracellular bifidogenic growth stimulator by anaerobic and aerobic cultivations of several propionibacterial strains. J Biosci Bioeng. 2007;103(5):464-471. doi:10.1263/jbb.103.464 View Source
• [4] Uchida M, Tsuboi H, Takahashi-Arita M, Nemoto A, Seki K, Tsunoo H, Martyres S, Roberts A. Safety of high doses of Propionibacterium freudenreichii ET-3 culture in healthy adult subjects. Regul Toxicol Pharmacol. 2011;60(2):262-267. doi:10.1016/j.yrtph.2010.12.005 View Source
• [5] Fukumoto S, Toshimitsu T, Matsuoka S, Maruyama A, Oh-Oka K, Takamura T, Nakamura Y, Ishimaru K, Fujii-Kuriyama Y, Ikegami S, Itou H, Nakao A. Identification of a probiotic bacteria-derived activator of the aryl hydrocarbon receptor that inhibits colitis. Immunol Cell Biol. 2014;92(5):460-469. doi:10.1038/icb.2014.2 View Source

Why DHNA Cannot Be Substituted: Structural Specificity

DHNA cannot be substituted by its close structural analogs without loss of function, because the 1,4-dihydroxy substitution pattern and the 2-carboxyl group are simultaneously required for maximal AhR activation and bifidogenic activity [1][2]. The 3,5-DHNA and 3,7-DHNA positional isomers show 15- to 40-fold lower CYP1A1 induction in mouse colonic cells, while the monohydroxy analogs 1-HNA and 4-HNA exhibit significantly reduced potency [1]. Similarly, methylation of the hydroxyl groups (1,4-DMNA) abolishes CYP1A1 induction entirely [1]. The bifidogenic growth stimulator 2-amino-3-carboxy-1,4-naphthoquinone (ACNQ), while structurally related, is not detectably produced by propionibacterial strains and does not contribute to the BGS activity of fermentation products [3]. These structure-activity relationships demonstrate that the precise substitution geometry of DHNA is indispensable for its multi-modal biological profile and that no in-class analog can serve as a functional replacement without quantitative loss in key performance parameters.

• [1] Cheng Y, Jin UH, Davidson LA, Chapkin RS, Jayaraman A, Tamamis P, Orr A, Allred C, Denison MS, Soshilov A, Weaver E, Safe S. Microbial-Derived 1,4-Dihydroxy-2-naphthoic Acid and Related Compounds as Aryl Hydrocarbon Receptor Agonists/Antagonists: Structure-Activity Relationships and Receptor Modeling. Toxicol Sci. 2017;155(2):458-473. doi:10.1093/toxsci/kfw230 View Source
• [2] Isawa K, Hojo K, Yoda N, Kamiyama T, Makino S, Saito M, Sugano H, Mizoguchi C, Kurama S, Shibasaki M, Endo N, Sato Y. Isolation and identification of a new bifidogenic growth stimulator produced by Propionibacterium freudenreichii ET-3. Biosci Biotechnol Biochem. 2002;66(3):679-681. doi:10.1271/bbb.66.679 View Source
• [3] Kouya T, Tobita K, Horiuchi M, Nakayama E, Deguchi H, Tanaka T, Taniguchi M. Production of extracellular bifidogenic growth stimulator by anaerobic and aerobic cultivations of several propionibacterial strains. J Biosci Bioeng. 2007;103(5):464-471. doi:10.1263/jbb.103.464 View Source

DHNA Quantitative Differentiation vs. Analogs

AhR Agonist Potency: CYP1A1 Induction

Among hydroxyl/carboxy-substituted naphthalene derivatives, 1,4-DHNA is the most potent AhR agonist. In young adult mouse colonic (YAMC) cells, 50 μM DHNA induced approximately a 450-fold increase in Cyp1a1 mRNA levels, approaching the ~600-fold induction produced by 10 nM TCDD (the prototypical AhR ligand) [1]. In contrast, the positional isomers 3,5-DHNA and 3,7-DHNA exhibited only 15- to 40-fold induction of Cyp1a1 — a >10-fold reduction in maximal response compared to 1,4-DHNA [1]. The dimethoxy analog 1,4-DMNA showed minimal to nondetectable Cyp1a1 induction [1]. In human Caco2 colon cancer cells, only 1,4-DHNA among the dihydroxy isomers induced CYP1A1 mRNA levels exceeding 50% of the TCDD response (140-fold induction); 3,5-DHNA, 3,7-DHNA, and 1,4-DMNA were essentially inactive [1]. The monohydroxy analogs 1-HNA and 4-HNA induced maximal TCDD-like responses for CYP1B1 but were less potent than 1,4-DHNA for CYP1A1 induction [1].

Evidence Dimension	Maximal CYP1A1 mRNA fold induction in mouse YAMC cells
Target Compound Data	1,4-DHNA (50 μM): ~450-fold induction
Comparator Or Baseline	3,5-DHNA: 15- to 40-fold; 3,7-DHNA: 15- to 40-fold; 1,4-DMNA: minimal/nondetectable; TCDD (10 nM): ~600-fold
Quantified Difference	1,4-DHNA is >10-fold more potent than 3,5-DHNA and 3,7-DHNA for maximal CYP1A1 induction; 1,4-DHNA achieves ~75% of TCDD maximal response
Conditions	YAMC (young adult mouse colonic) cells; qRT-PCR at 6–18 h post-treatment; n ≥ 3 independent experiments with means ± SD reported

Why This Matters

For procurement decisions, 1,4-DHNA is structurally non-redundant: purchasing 3,5-DHNA or 3,7-DHNA would result in >90% loss of AhR-mediated CYP1A1 induction capacity, fundamentally altering the biological readout in any gut inflammation or AhR activation model.

• [1] Cheng Y, Jin UH, Davidson LA, Chapkin RS, Jayaraman A, Tamamis P, Orr A, Allred C, Denison MS, Soshilov A, Weaver E, Safe S. Microbial-Derived 1,4-Dihydroxy-2-naphthoic Acid and Related Compounds as Aryl Hydrocarbon Receptor Agonists/Antagonists: Structure-Activity Relationships and Receptor Modeling. Toxicol Sci. 2017;155(2):458-473. doi:10.1093/toxsci/kfw230 View Source

Bifidogenic Growth Stimulation Potency

DHNA stimulates the growth of Bifidobacterium species at a minimum effective concentration of 1 ng/mL (approximately 4.9 nM), as demonstrated by the original isolation and characterization study from P. freudenreichii ET-3 culture broth [1]. The effective daily intake of DHNA for gut health benefits has been established at 6.6 μg per day in commercial prebiotic formulations in Japan [2]. For comparison, conventional fiber-based prebiotics such as inulin and fructooligosaccharides (FOS) require oral doses of 5–20 g/day to achieve clinically meaningful bifidogenic effects — a dose approximately 6 to 7 orders of magnitude higher [3]. Furthermore, among the two known bifidogenic growth stimulators produced by propionic acid bacteria, DHNA constitutes over 70% of the total BGS activity, while 2-amino-3-carboxy-1,4-naphthoquinone (ACNQ) is not detectably produced by the tested strains, making DHNA the sole commercially relevant BGS compound from this microbial source [4].

Evidence Dimension	Minimum effective concentration for Bifidobacterium growth stimulation
Target Compound Data	DHNA: 1 ng/mL (4.9 nM); effective daily human intake: 6.6 μg/day
Comparator Or Baseline	Inulin/FOS: typical effective dose 5–20 g/day (~5,000,000–20,000,000 μg/day); ACNQ: not produced by propionibacterial strains at detectable levels
Quantified Difference	DHNA effective dose is approximately 6–7 orders of magnitude lower than conventional prebiotics (micrograms vs. grams); DHNA represents >70% of total BGS activity from Propionibacterium spp.
Conditions	Bioassay using Bifidobacterium longum as test microorganism in one-half strength RCM medium at pH 8.5; human intake data from Japanese commercial prebiotic supplement formulations

Why This Matters

For industrial formulators and researchers developing functional foods or prebiotic supplements, DHNA's picogram-to-nanogram level potency enables micro-dosing strategies that are impossible with conventional fiber prebiotics, reducing formulation burden, caloric contribution, and gastrointestinal side effects such as bloating.

• [1] Isawa K, Hojo K, Yoda N, Kamiyama T, Makino S, Saito M, Sugano H, Mizoguchi C, Kurama S, Shibasaki M, Endo N, Sato Y. Isolation and identification of a new bifidogenic growth stimulator produced by Propionibacterium freudenreichii ET-3. Biosci Biotechnol Biochem. 2002;66(3):679-681. doi:10.1271/bbb.66.679 View Source
• [2] Bifidus Fund. Propionibacterium fermented whey (fermented whey by Propionibacterium): ingredient characteristics and effective daily DHNA intake of 6.6 μg. bifidus-fund.jp. Accessed 2026. View Source
• [3] Gibson GR, Hutkins R, Sanders ME, Prescott SL, Reimer RA, Salminen SJ, Scott K, Stanton C, Swanson KS, Cani PD, Verbeke K, Reid G. Expert consensus document: The International Scientific Association for Probiotics and Prebiotics (ISAPP) consensus statement on the definition and scope of prebiotics. Nat Rev Gastroenterol Hepatol. 2017;14(8):491-502. doi:10.1038/nrgastro.2017.75 View Source
• [4] Kouya T, Tobita K, Horiuchi M, Nakayama E, Deguchi H, Tanaka T, Taniguchi M. Production of extracellular bifidogenic growth stimulator by anaerobic and aerobic cultivations of several propionibacterial strains. J Biosci Bioeng. 2007;103(5):464-471. doi:10.1263/jbb.103.464 View Source

Selective Anti-H. pylori Activity

DHNA exhibits selective bactericidal activity against Helicobacter pylori with minimum inhibitory concentration (MIC) values of 1.6–3.2 μg/mL, as determined by the agar dilution method [1]. Importantly, DHNA equally inhibited clinical isolates of H. pylori resistant to clarithromycin — a key therapeutic challenge in current triple therapy regimens [1]. In contrast, DHNA did not inhibit the growth of other Gram-negative or anaerobic bacteria comprising the normal human intestinal flora at these concentrations [1]. This selectivity profile is mechanistically linked to DHNA's dose-dependent inhibition of H. pylori cellular respiration and ATP generation [1]. Furthermore, oral administration of DHNA (100 μg/mL in drinking water for 7 days) eradicated H. pylori colonization in infected germ-free mice in vivo [1]. For comparison, conventional anti-H. pylori agents such as clarithromycin (MIC90 typically 0.03–64 μg/mL depending on resistance status) and amoxicillin lack the simultaneous bifidogenic growth-promoting property that distinguishes DHNA from all standard antimicrobials used in H. pylori eradication [2].

Evidence Dimension	In vitro antimicrobial activity against H. pylori and selectivity vs. commensal gut bacteria
Target Compound Data	DHNA MIC: 1.6–3.2 μg/mL against H. pylori (including clarithromycin-resistant clinical isolates); no inhibition of commensal Gram-negative or anaerobic bacteria at these concentrations
Comparator Or Baseline	Clarithromycin: ineffective against resistant H. pylori strains (MIC90 up to >64 μg/mL for resistant isolates); amoxicillin: MIC90 typically 0.03–0.12 μg/mL for susceptible strains but lacks Bifidobacterium growth-promoting activity
Quantified Difference	DHNA uniquely combines H. pylori inhibition at MIC 1.6–3.2 μg/mL (including resistant strains) with selective sparing of commensal gut flora and concurrent Bifidobacterium growth stimulation — a dual-action profile not shared by any standard eradication therapy agent
Conditions	Agar dilution method for MIC determination; oxygen electrode for respiratory activity measurement; germ-free mouse model for in vivo colonization; clinical isolates tested included clarithromycin-resistant strains

Why This Matters

For researchers developing H. pylori eradication strategies or studying gut microbiome-sparing antimicrobial approaches, DHNA offers a therapeutically relevant anti-H. pylori MIC range combined with demonstrated selectivity for pathogenic over commensal bacteria, a property absent from conventional antibiotics and one that may reduce dysbiosis-related side effects of standard triple therapy.

• [1] Nagata K, Inatsu S, Tanaka M, Sato H, Kouya T, Taniguchi M, Fukuda Y. The bifidogenic growth stimulator inhibits the growth and respiration of Helicobacter pylori. Helicobacter. 2010;15(5):422-429. doi:10.1111/j.1523-5378.2010.00789.x View Source
• [2] Malfertheiner P, Megraud F, Rokkas T, Gisbert JP, Liou JM, Schulz C, Gasbarrini A, Hunt RH, Leja M, O'Morain C, Rugge M, Sipponen P, Suerbaum S, Sugano K, El-Omar EM. Management of Helicobacter pylori infection: the Maastricht VI/Florence consensus report. Gut. 2022;71(9):1724-1762. doi:10.1136/gutjnl-2022-327745 View Source

Colitis Attenuation: MAdCAM-1 and Butyrate

In the dextran sodium sulfate (DSS)-induced murine colitis model, oral administration of DHNA at 0.6 or 2.0 mg/kg in drinking water improved survival rate and histological damage score in both preventive and therapeutic study designs [1]. DHNA significantly attenuated the enhanced expression of mucosal addressin cell adhesion molecule-1 (MAdCAM-1), reduced β7-positive lymphocyte infiltration, and suppressed mRNA levels of proinflammatory cytokines IL-1β, IL-6, and TNF-α in DSS-treated colon tissue [1]. Critically, DHNA demonstrated a preventive effect on the decrease in butyrate concentration and luminal pH caused by DSS, and recovered the DSS-induced reduction in Lactobacillus and Enterobacteriaceae populations [1]. This butyrate-preserving and microbiota-balancing mechanism is distinct from conventional prebiotics such as germinated barley foodstuff, which acts primarily by increasing butyrate production through fermentation rather than by preventing butyrate loss during colonic inflammation [2]. In a separate study using IL-10-deficient mice with piroxicam-induced colitis, DHNA directly suppressed macrophage-derived proinflammatory cytokines (IL-1β, IL-6, TNF-α), confirming a dual mechanism of epithelial barrier protection and innate immune modulation [3].

Evidence Dimension	In vivo colitis attenuation: survival, histological damage, cytokine suppression, and butyrate preservation
Target Compound Data	DHNA 0.6–2.0 mg/kg/day p.o.: improved survival rate, reduced histological damage score, suppressed MAdCAM-1 expression, reduced β7+ cell infiltration, decreased IL-1β/IL-6/TNF-α mRNA, preserved butyrate concentration and luminal pH, recovered Lactobacillus and Enterobacteriaceae numbers
Comparator Or Baseline	Germinated barley foodstuff (GBF): increases butyrate production via fermentation; anti-MAdCAM-1 antibody: ameliorates DSS colitis by blocking lymphocyte homing; standard prebiotics (inulin, FOS): primarily modulate microbiota through fermentation without direct MAdCAM-1 suppression
Quantified Difference	DHNA uniquely combines three mechanisms — AhR activation (inducing antimicrobial peptides RegIIIβ/γ), MAdCAM-1 downregulation (directly reducing lymphocyte homing), and butyrate preservation (maintaining epithelial barrier integrity) — while GBF and inulin/FOS rely predominantly on fermentation-mediated SCFA production alone
Conditions	DSS-induced colitis in mice (2.0% DSS for 7 days); preventive study (DHNA before DSS) and therapeutic study (DHNA after DSS); IL-10−/− mice with piroxicam-induced colitis for macrophage cytokine analysis

Why This Matters

For preclinical researchers selecting a colitis-modulating agent, DHNA provides a tri-modal mechanism (AhR activation + MAdCAM-1 suppression + butyrate preservation) not achievable with standard prebiotics or single-pathway anti-inflammatory compounds, enabling investigation of integrated gut barrier-immune-microbiota crosstalk.

• [1] Okada Y, Tsuzuki Y, Miyazaki J, Matsuzaki K, Hokari R, Komoto S, Kato S, Kawaguchi A, Nagao S, Itoh K, Watanabe T, Miura S. Propionibacterium freudenreichii component 1,4-dihydroxy-2-naphthoic acid (DHNA) attenuates dextran sodium sulphate induced colitis by modulation of bacterial flora and lymphocyte homing. Gut. 2006;55(5):681-688. doi:10.1136/gut.2005.070490 View Source
• [2] Kanauchi O, Mitsuyama K, Andoh A, Iwanaga T. Modulation of intestinal environment by germinated barley foodstuff: a new approach for the treatment of inflammatory bowel diseases. J Gastroenterol. 2003;38(Suppl 15):43-49. doi:10.1007/BF03340827 View Source
• [3] Okada Y, Tsuzuki Y, Narimatsu K, Sato H, Ueda T, Hozumi H, Sato S, Hokari R, Kurihara C, Komoto S, Watanabe C, Tomita K, Kawaguchi A, Nagao S, Miura S. 1,4-Dihydroxy-2-naphthoic acid from Propionibacterium freudenreichii reduces inflammation in interleukin-10-deficient mice with colitis by suppressing macrophage-derived pro-inflammatory cytokines. J Leukoc Biol. 2013;94(3):473-480. doi:10.1189/jlb.0212104 View Source

Safety Profile: Reduced Potency vs. TCDD

DHNA is approximately 3 orders of magnitude (~1,000-fold) less potent than 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD) as an AhR agonist, yet achieves a maximal CYP1A1 induction response (450-fold in YAMC cells at 50 μM) that is comparable in magnitude to that of TCDD (600-fold at 10 nM) [1]. This substantial potency differential translates into a wide therapeutic window: DHNA can fully activate gut-protective AhR pathways without the systemic toxicity, immunosuppression, or carcinogenicity associated with TCDD and related dioxin-like compounds [1]. Two clinical safety studies of high-dose P. freudenreichii ET-3 culture (the natural DHNA-containing fermentation product) in healthy adult subjects demonstrated no severe adverse effects [2]. DHNA is commercially available in Japan as a prebiotic supplement ingredient without reported severe adverse effects, supporting its translational viability [3]. For comparison, other AhR ligands such as TCDD, indolo[3,2-b]carbazole, and kynurenine either carry significant toxicological liabilities or lack the clinical safety documentation available for DHNA [1].

Evidence Dimension	AhR agonist potency (CYP1A1 induction) and clinical safety documentation
Target Compound Data	DHNA: ~450-fold CYP1A1 induction at 50 μM; approximately 1,000-fold less potent than TCDD; no severe adverse effects in human clinical safety studies at high doses
Comparator Or Baseline	TCDD: ~600-fold CYP1A1 induction at 10 nM (sub-nanomolar potency); known human carcinogen and immunotoxicant; other AhR ligands (indolo[3,2-b]carbazole, kynurenine): limited clinical safety data
Quantified Difference	DHNA is approximately 1,000-fold less potent than TCDD (50 μM vs. 10 nM for comparable maximal response), providing a therapeutically exploitable safety margin while maintaining maximal AhR activation capacity at achievable intestinal concentrations
Conditions	YAMC and Caco2 cell lines; clinical safety studies: two separate trials in healthy adult volunteers with high-dose P. freudenreichii ET-3 culture; commercial availability in Japan as a prebiotic supplement ingredient

Why This Matters

For translational researchers and industrial developers evaluating AhR-targeting compounds for gut health applications, DHNA's 1,000-fold reduced potency relative to TCDD combined with documented human safety and commercial precedent provides a derisked development pathway that is unavailable for most other AhR ligand classes.

• [1] Cheng Y, Jin UH, Davidson LA, Chapkin RS, Jayaraman A, Tamamis P, Orr A, Allred C, Denison MS, Soshilov A, Weaver E, Safe S. Microbial-Derived 1,4-Dihydroxy-2-naphthoic Acid and Related Compounds as Aryl Hydrocarbon Receptor Agonists/Antagonists: Structure-Activity Relationships and Receptor Modeling. Toxicol Sci. 2017;155(2):458-473. doi:10.1093/toxsci/kfw230 View Source
• [2] Uchida M, Tsuboi H, Takahashi-Arita M, Nemoto A, Seki K, Tsunoo H, Martyres S, Roberts A. Safety of high doses of Propionibacterium freudenreichii ET-3 culture in healthy adult subjects. Regul Toxicol Pharmacol. 2011;60(2):262-267. doi:10.1016/j.yrtph.2010.12.005 View Source
• [3] Fukumoto S, Toshimitsu T, Matsuoka S, Maruyama A, Oh-Oka K, Takamura T, Nakamura Y, Ishimaru K, Fujii-Kuriyama Y, Ikegami S, Itou H, Nakao A. Identification of a probiotic bacteria-derived activator of the aryl hydrocarbon receptor that inhibits colitis. Immunol Cell Biol. 2014;92(5):460-469. doi:10.1038/icb.2014.2 View Source

Bone Resorption Suppression in OVX Mice

In an ovariectomized (OVX) mouse model of postmenopausal osteoporosis, DHNA was directly compared head-to-head with vitamin K2 (VK2, menaquinone-4) and risedronate (Ris, a nitrogen-containing bisphosphonate). Fifty mice were divided into five groups (Sham, OVX, DHNA, VK2, and Ris), with daily drug administration for 8 weeks [1]. Micro-CT histomorphometric analyses of the femur and L5 lumbar vertebra demonstrated that total bone mineral density, bone volume density, trabecular thickness, and trabecular number were improved in both the DHNA and Ris groups compared with the OVX control group, while trabecular separation was reduced [1]. The VK2 group showed less pronounced improvement across these parameters [1]. Biochemical analyses further revealed that production of inflammatory cytokines was suppressed in the DHNA and Ris groups but not in the VK2 group, indicating that DHNA's anti-resorptive mechanism involves both bone remodeling and inflammatory pathway modulation — distinct from vitamin K2's γ-carboxylation-dependent mechanism [1]. A separate study using FK506-induced osteoporosis in mice confirmed that DHNA suppressed bone resorption, reduced inflammatory cytokines (IL-1β, IL-6, TNF-α), and ameliorated colon and kidney dysfunction associated with FK506 treatment [2].

Evidence Dimension	Bone mineral density, trabecular microarchitecture, and inflammatory cytokine suppression in OVX-induced osteoporosis model
Target Compound Data	DHNA: improved total BMD, bone volume density, trabecular thickness, trabecular number, and trabecular separation; suppressed inflammatory cytokine production; effects comparable to risedronate
Comparator Or Baseline	Vitamin K2 (menaquinone-4, VK2): less pronounced improvement across bone parameters; no significant suppression of inflammatory cytokines; risedronate (Ris): comparable efficacy to DHNA for bone and cytokine endpoints
Quantified Difference	DHNA matched risedronate in bone-protective efficacy and cytokine suppression while outperforming VK2 on both bone microarchitectural and inflammatory endpoints; DHNA additonally improved colon and kidney pathology in the FK506 model, a pleiotropic benefit not observed with VK2 or risedronate
Conditions	Female ICR OVX mice; 8-week daily administration; micro-CT histomorphometry of femur and L5 vertebra; serum biochemical analyses; corroborated by FK506-induced osteoporosis model (BALB/c mice, 30 mice, 3 groups)

Why This Matters

For bone biology researchers and osteoporosis drug developers, DHNA offers anti-resorptive efficacy comparable to risedronate with the additional benefit of anti-inflammatory cytokine suppression and gut-kidney protection — a multi-organ protective profile that bisphosphonates and vitamin K2 do not individually provide, enabling investigation of gut-bone axis mechanisms.

• [1] Kita K, Yamachika E, Matsubara M, Tsujigiwa H, Ishida N, Moritani N, Matsumura T, Mizutani M, Fujita Y, Takabatake K, Ejima K, Nagatsuka H, Yamaguchi Y, Iida S. Anti-osteoporosis effects of 1,4-dihydroxy-2-naphthoic acid in ovariectomized mice with increasing of bone density. J Hard Tissue Biol. 2016;25(1):13-20. doi:10.2485/jhtb.25.13 View Source
• [2] Matsubara M, Yamachika E, Tsujigiwa H, Mizukawa N, Ueno T, Murakami J, Ishida N, Kaneda Y, Shirasu N, Takagi S. Suppressive effects of 1,4-dihydroxy-2-naphthoic acid administration on bone resorption. Osteoporos Int. 2010;21(8):1437-1447. doi:10.1007/s00198-009-1075-y View Source

DHNA Key Application Scenarios

AhR-Mediated Gut Barrier Research

Researchers investigating aryl hydrocarbon receptor (AhR) biology in intestinal epithelial or immune cells should prioritize DHNA over TCDD or endogenous tryptophan metabolites (kynurenine, indole derivatives) when a non-toxic, commercially available AhR agonist with documented clinical safety is required. DHNA achieves ~75% of the maximal CYP1A1 induction response of TCDD at concentrations ~1,000-fold higher (50 μM vs. 10 nM), providing a wide experimental window that avoids the systemic toxicity, carcinogenicity, and immunosuppression associated with TCDD [1]. Unlike endogenous AhR ligands, DHNA has defined SAR data across 10 structural analogs, enabling rational experimental design [1]. DHNA's AhR activation induces antimicrobial peptides RegIIIβ and RegIIIγ in the gut, a mechanism not shared by butyrate-dependent AhR modulation [2]. Two clinical safety studies support translational use [3].

Bifidobacterium-Specific Prebiotic Development

Industrial formulators developing prebiotic or synbiotic products should select DHNA over conventional fiber-based prebiotics (inulin, fructooligosaccharides, galactooligosaccharides) when ultra-low dosing (6.6 μg/day effective intake vs. 5–20 g/day for fibers), minimal gastrointestinal side effects, and Bifidobacterium-specific growth stimulation are critical product attributes [1][2]. DHNA is the dominant BGS compound (>70% of total activity) produced by Propionibacterium freudenreichii ET-3, with a well-characterized fermentation production process achieving up to 0.52 mM (approximately 106 mg/L) under optimized anaerobic-aerobic switching conditions [3][4]. The compound's commercial availability in Japan as a prebiotic supplement ingredient (e.g., Profec®) provides regulatory precedent [5].

Microbiome-Sparing H. pylori Eradication

Investigators studying H. pylori eradication strategies should incorporate DHNA when the goal is to simultaneously inhibit H. pylori growth (MIC 1.6–3.2 μg/mL, including clarithromycin-resistant isolates) and preserve or promote beneficial gut microbiota [1]. Unlike amoxicillin, clarithromycin, and metronidazole — which cause varying degrees of gut dysbiosis — DHNA does not inhibit commensal Gram-negative or anaerobic bacteria at its anti-H. pylori MIC [1]. The compound's additional bifidogenic growth-stimulating activity and AhR-mediated anti-inflammatory effects in the gastric and intestinal mucosa provide a multi-target approach to H. pylori-associated gastritis that no standard antibiotic can replicate [1][2].

Gut-Bone Axis and Osteoporosis Research

Researchers exploring the gut-bone axis in osteoporosis should select DHNA over vitamin K2 (menaquinone-4) or bisphosphonates when the experimental question requires an agent that simultaneously suppresses bone resorption (efficacy comparable to risedronate in OVX mice), reduces systemic inflammatory cytokines (IL-1β, IL-6, TNF-α), and ameliorates treatment-associated colonic and renal pathology [1][2]. DHNA uniquely links bone protection with gut health via its bifidogenic and AhR-mediated mechanisms, whereas vitamin K2 acts primarily through γ-carboxylation of osteocalcin without the anti-inflammatory or gut-protective pleiotropy observed for DHNA [1]. This multi-organ protective profile supports DHNA's investigation in secondary osteoporosis models where gut dysfunction contributes to bone loss (e.g., post-transplant, IBD-associated osteoporosis) [2].

• [1] Cheng Y, Jin UH, Davidson LA, Chapkin RS, Jayaraman A, Tamamis P, Orr A, Allred C, Denison MS, Soshilov A, Weaver E, Safe S. Microbial-Derived 1,4-Dihydroxy-2-naphthoic Acid and Related Compounds as Aryl Hydrocarbon Receptor Agonists/Antagonists: Structure-Activity Relationships and Receptor Modeling. Toxicol Sci. 2017;155(2):458-473. doi:10.1093/toxsci/kfw230 View Source
• [2] Fukumoto S, Toshimitsu T, Matsuoka S, Maruyama A, Oh-Oka K, Takamura T, Nakamura Y, Ishimaru K, Fujii-Kuriyama Y, Ikegami S, Itou H, Nakao A. Identification of a probiotic bacteria-derived activator of the aryl hydrocarbon receptor that inhibits colitis. Immunol Cell Biol. 2014;92(5):460-469. doi:10.1038/icb.2014.2 View Source
• [3] Uchida M, Tsuboi H, Takahashi-Arita M, Nemoto A, Seki K, Tsunoo H, Martyres S, Roberts A. Safety of high doses of Propionibacterium freudenreichii ET-3 culture in healthy adult subjects. Regul Toxicol Pharmacol. 2011;60(2):262-267. doi:10.1016/j.yrtph.2010.12.005 View Source
• [4] Nagata K, Inatsu S, Tanaka M, Sato H, Kouya T, Taniguchi M, Fukuda Y. The bifidogenic growth stimulator inhibits the growth and respiration of Helicobacter pylori. Helicobacter. 2010;15(5):422-429. doi:10.1111/j.1523-5378.2010.00789.x View Source
• [5] Okada Y, Tsuzuki Y, Miyazaki J, Matsuzaki K, Hokari R, Komoto S, Kato S, Kawaguchi A, Nagao S, Itoh K, Watanabe T, Miura S. Propionibacterium freudenreichii component 1,4-dihydroxy-2-naphthoic acid (DHNA) attenuates dextran sodium sulphate induced colitis by modulation of bacterial flora and lymphocyte homing. Gut. 2006;55(5):681-688. doi:10.1136/gut.2005.070490 View Source
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